CO23

• Molecular Formula: C19H18I2N2O4
• Molecular Weight: 592.2 g/mol
• InChI: InChI=1S/C19H18I2N2O4/c1-9(2)12-8-11(3-4-16(12)24)27-17-13(20)5-10(6-14(17)21)7-15-18(25)23-19(26)22-15/h3-6,8-9,15,24H,7H2,1-2H3,(H2,22,23,25,26)
• InChIKey: JWJXVEFUJLKBBT-UHFFFAOYSA-N

CO23: Selective TRα Agonist Overview

CO23 (CAS 1370363-74-8, molecular formula C₁₉H₁₈I₂N₂O₄, molecular weight 592.17 g/mol) is a small-molecule thyromimetic and the first reported potent, selective agonist of thyroid hormone receptor alpha (TRα) [1]. As a member of the nuclear receptor superfamily, it acts as a pharmacological tool to dissect TRα-mediated transcriptional pathways, with applications in studying growth, development, metabolism, and neurological function [2]. Unlike the endogenous ligand triiodothyronine (T₃), CO23 exhibits receptor subtype selectivity and the ability to penetrate the blood-brain barrier (BBB), making it a valuable probe for CNS research .

Selective TRα pathway activation for neuroendocrine studies

Reported BBB penetration enables CNS gene regulation research

Used in growth, development, and metabolism models

• [1] Ocasio, C. A., & Scanlan, T. S. (2006). Design and Characterization of a Thyroid Hormone Receptor α (TRα)-Specific Agonist. ACS Chemical Biology, 1(9), 585–593. View Source
• [2] Grijota-Martínez, C., Samarut, E., Scanlan, T. S., Morte, B., & Bernal, J. (2011). In Vivo Activity of the Thyroid Hormone Receptor β- and α-Selective Agonists GC-24 and CO23 on Rat Liver, Heart, and Brain. Endocrinology, 152(3), 1136–1142. View Source

CO23 vs. Standard Thyromimetics

Generic thyroid hormone analogs, including the endogenous ligand T₃ or pan-agonists, lack the necessary TRα selectivity and/or CNS exposure to enable unambiguous interpretation of receptor subtype-specific pharmacology [1]. Compounds such as GC-1 and GC-24 are optimized for TRβ selectivity and exhibit poor brain penetration, rendering them unsuitable for studies requiring TRα modulation in neural tissues [2]. Conversely, substituting CO23 with a non-selective thyromimetic introduces confounding TRβ-mediated effects that obscure the target biology. Furthermore, the precise quantifiable differentiation of CO23—documented in binding affinity, in vivo gene regulation, and BBB transport—cannot be achieved by lower-purity or uncharacterized analogs, which directly impacts experimental reproducibility and data validity .

Pan-agonists (e.g., T₃) may activate TRβ

Confounding TRβ-mediated effects obscure TRα-specific pathway interpretation.

TRβ-selective agonists (GC-1, GC-24) lack reported brain penetration

CNS gene regulation endpoints may differ; not suitable for brain TRα studies.

Uncharacterized thyromimetics may not reproduce reported profiles

Binding affinity and BBB transport data may differ, impacting experimental reproducibility.

• [1] Ocasio, C. A., & Scanlan, T. S. (2006). Design and Characterization of a Thyroid Hormone Receptor α (TRα)-Specific Agonist. ACS Chemical Biology, 1(9), 585–593. View Source
• [2] Grijota-Martínez, C., Samarut, E., Scanlan, T. S., Morte, B., & Bernal, J. (2011). In Vivo Activity of the Thyroid Hormone Receptor β- and α-Selective Agonists GC-24 and CO23 on Rat Liver, Heart, and Brain. Endocrinology, 152(3), 1136–1142. View Source

CO23 Comparative Performance Evidence

TRα Affinity and Potency vs. CO22

CO23 demonstrates a >200-fold improvement in TRα binding affinity and >100-fold improvement in transactivation potency compared to its predecessor analog CO22 [1].

TRα affinity and potency vs. CO22

Head-to-head

CO23 Kd 1.2 nM / EC50 34 nM vs. CO22 Kd >240 nM / EC50 >3400 nM

Supports TRα binding assay context; earlier analog activity insufficient for in vitro studies

¹²⁵I-T₃ competitive binding, U2OS reporter cells

Evidence Dimension	TRα Binding Affinity (Kd) and Transactivation Potency (EC50)
Target Compound Data	CO23 Kd (TRα) = 1.2 ± 0.2 nM; EC50 (U2OS cells, TRα) = 34 ± 4 nM [2]
Comparator Or Baseline	CO22 Kd (TRα) > 240 nM; EC50 (TRα) > 3400 nM (estimated from >200-fold and >100-fold statements) [1]
Quantified Difference	>200-fold increase in affinity; >100-fold increase in potency
Conditions	¹²⁵I-T₃ competitive binding assay and TRE-driven dual-luciferase reporter transactivation in U2OS cells

Why This Matters

This directly quantifies the synthetic optimization that makes CO23 a viable, potent tool compound, whereas earlier analogs lack sufficient activity for reliable in vitro assays.

• [1] Ocasio, C. A., & Scanlan, T. S. (2006). Design and Characterization of a Thyroid Hormone Receptor α (TRα)-Specific Agonist. ACS Chemical Biology, 1(9), 585–593. View Source
• [2] Ocasio, C. A., & Scanlan, T. S. (2006). Design and Characterization of a Thyroid Hormone Receptor α (TRα)-Specific Agonist. ACS Chemical Biology, 1(9), 585–593, Table 1. View Source

In Vivo Brain Activity vs. GC-24

While the TRβ-selective agonist GC-24 lacks detectable activity in the brain, CO23 is active in rat brain tissue, demonstrating its capacity to penetrate the BBB and regulate CNS gene expression in vivo [1].

In vivo brain activity vs. GC-24

Head-to-head

CO23 active in rat brain; GC-24 inactive

Supports CNS exposure research; GC-24 lacks brain gene regulation endpoints

Hypothyroid rat model, in vivo

Evidence Dimension	In Vivo Brain Activity
Target Compound Data	CO23 induced significant mRNA changes in brain (e.g., hairless, neurotrophin 3) at 100–500 nM in vitro and was active in hypothyroid rat brain in vivo [1]
Comparator Or Baseline	GC-24 lacked any activity on brain gene expression in the same hypothyroid rat model [1]
Quantified Difference	Qualitative binary outcome: active vs. inactive
Conditions	In vivo administration to hypothyroid rats; gene expression analysis (Hr, Ntf3) in brain tissue; primary cerebellar granule neuron cultures

Why This Matters

This directly informs procurement for neuroscience applications; GC-24 is an inappropriate substitute for studies requiring CNS exposure, whereas CO23's proven BBB transport is a critical differentiating feature.

• [1] Grijota-Martínez, C., Samarut, E., Scanlan, T. S., Morte, B., & Bernal, J. (2011). In Vivo Activity of the Thyroid Hormone Receptor β- and α-Selective Agonists GC-24 and CO23 on Rat Liver, Heart, and Brain. Endocrinology, 152(3), 1136–1142. View Source

Cholesterol Reduction vs. T₃

CO23 achieves approximately 50% reduction in plasma cholesterol in hypothyroid rats, an effect comparable to that of the natural hormone T₃, but with a defined dose equivalence for translational relevance .

Cholesterol reduction benchmark

Head-to-head

~50% plasma cholesterol reduction at 0.8 nmol/g

Provides TRα-specific cholesterol modulation benchmark; dose-response context

Equivalent to T₃ at 22.5 pmol/g (~35.6× dose factor); hypothyroid rat

Evidence Dimension	In Vivo Cholesterol Lowering
Target Compound Data	CO23 at 0.8 nmol/g (i.p.) reduced plasma cholesterol by ~50%
Comparator Or Baseline	T₃ at 22.5 pmol/g produced a similar cholesterol-lowering effect
Quantified Difference	Equivalent effect achieved; CO23 requires a ~35.6-fold higher dose by body weight (0.8 nmol/g vs. 22.5 pmol/g)
Conditions	Hypothyroid rat model; daily i.p. injection for 6 days

Why This Matters

This provides a quantitative benchmark for metabolic studies, allowing researchers to select CO23 for TRα-specific cholesterol modulation without the pleiotropic effects of T₃, and with a precise dose-response relationship.

Brown Adipocyte UCP1 Response vs. GC-1

In cultured rat brown adipocytes, CO23 increases UCP1 expression only at high doses (50 nM), whereas the TRβ agonist GC-1, like T₃, stimulates UCP1 across a broader dose range, reflecting distinct isoform-dependent mechanisms [1].

Brown adipocyte UCP1 response

Head-to-head

UCP1 induction at 50 nM (high dose only)

Differential dose-response pattern; supports TR isoform-specific assay design

TRβ agonist GC-1 active at 0.2–10 nM; rat brown adipocytes

Evidence Dimension	UCP1 Induction in Brown Adipocytes
Target Compound Data	CO23 increased UCP1 only at high dose (50 nM) [1]
Comparator Or Baseline	GC-1 (TRβ agonist) produced similar UCP1 increases as T₃ at lower doses (0.2–10 nM) [1]
Quantified Difference	Differential dose-response pattern; CO23 requires 5- to 250-fold higher concentration
Conditions	Cultured rat brown adipocytes; adrenergic stimulation; UCP1 mRNA measurement

Why This Matters

This demonstrates that CO23 cannot substitute for TRβ agonists in adipocyte thermogenesis assays, and vice versa; procurement must align with the specific TR isoform under investigation.

• [1] Martínez de Mena, R., Scanlan, T. S., & Obregón, M. J. (2010). The T3 receptor β1 isoform regulates UCP1 and D2 deiodinase in rat brown adipocytes. Endocrinology, 151(10), 5074–5083. View Source

Hepatic Dio1 mRNA Induction Profile

CO23 exhibits a clear, graded transcriptional response in liver tissue, with Dio1 mRNA levels increasing 5-, 10-, and 15-fold at escalating doses of 0.8, 2.5, and 5.0 nmol/g, respectively, in hypothyroid rats .

Hepatic Dio1 mRNA induction

Class-level

5–15-fold induction across 0.8–5.0 nmol/g

Supports dose-response model validation; quantifiable benchmark for replication

Hypothyroid rat liver; data to verify

Evidence Dimension	Hepatic Dio1 mRNA Induction
Target Compound Data	5-fold (0.8 nmol/g), 10-fold (2.5 nmol/g), 15-fold (5.0 nmol/g) induction
Comparator Or Baseline	No direct comparator in same dataset; class inference to T₃ responsiveness
Quantified Difference	15-fold maximal induction at 5.0 nmol/g
Conditions	Hypothyroid rat liver; 6-day i.p. treatment; mRNA quantification

Why This Matters

This dose-response relationship provides a robust internal control for experimental design, ensuring that observed effects are due to TRα agonism and not off-target activity, and offers a quantifiable benchmark for replication.

CO23 Optimal Research Applications

BBB-Penetrant CNS Pharmacology

For neuroscience investigators mapping TRα-dependent transcriptional programs in the brain, CO23 is the only commercially available thyromimetic with demonstrated in vivo brain activity. Its ability to cross the BBB and regulate genes like hairless and neurotrophin 3 in cerebellar granule neurons [1] makes it essential for studies of brain development, neuroprotection, or thyroid hormone signaling in the CNS. The direct comparator GC-24 is explicitly inactive in the brain, confirming that CO23 provides unique access to this experimental space.

Cholesterol and Hepatic Gene Regulation

In metabolic disease research, CO23 enables dissection of TRα-specific contributions to cholesterol homeostasis. Its dose-equivalent cholesterol lowering (≈50% reduction at 0.8 nmol/g, comparable to 22.5 pmol/g T₃) allows precise titration of TRα activity in the liver without confounding TRβ-driven effects. The graded induction of hepatic Dio1 mRNA (5- to 15-fold) provides a reliable quantitative readout for target engagement, facilitating SAR studies or in vivo efficacy testing.

Brown Adipose Tissue Gene Profiling

Researchers investigating the divergent roles of TRα and TRβ in thermogenesis and energy expenditure will find CO23 invaluable for isolating TRα1-specific effects. Its high-dose UCP1 induction in brown adipocytes (50 nM) [2] contrasts sharply with the potent, low-dose activity of GC-1, enabling clear discrimination of isoform-specific signaling pathways. This makes CO23 a critical control compound in studies of adipocyte differentiation, D2 deiodinase regulation, or adrenergic sensitivity.

Cardiac TRα1 Gene Expression

In cardiovascular research, CO23 offers a tool to selectively activate TRα1 in the heart, where this isoform predominates. In hypothyroid rats, CO23 increases cardiac Atp2a2 mRNA (1.8-fold at 2.5 nmol/g) and Myh6 mRNA (14-fold at 2.5 nmol/g) while decreasing Myh7 mRNA . These quantitative gene expression changes mirror those of T₃ but are achieved without TRβ activation, enabling the specific study of TRα's role in cardiac contractility, ion channel expression, and hypertrophy.

Application

Selection Property

Validation Focus

CNS gene regulation studies (TRα-dependent)

Reported BBB penetration and in vivo brain activity

Brain gene expression endpoints (Hr, Ntf3)

Cholesterol metabolism and hepatic TRα pathway studies

TRα-specific cholesterol modulation without TRβ activation

Plasma cholesterol and hepatic Dio1 mRNA dose-response

Brown adipocyte thermogenesis and isoform-specific signaling

Isoform-dependent UCP1 induction (high-dose TRα activity)

UCP1 expression and D2 deiodinase regulation

Cardiac TRα1 gene expression and contractility research

Selective TRα1 activation in cardiac tissue

Atp2a2, Myh6/Myh7 mRNA expression changes

• [1] Grijota-Martínez, C., Samarut, E., Scanlan, T. S., Morte, B., & Bernal, J. (2011). In Vivo Activity of the Thyroid Hormone Receptor β- and α-Selective Agonists GC-24 and CO23 on Rat Liver, Heart, and Brain. Endocrinology, 152(3), 1136–1142. View Source
• [2] Martínez de Mena, R., Scanlan, T. S., & Obregón, M. J. (2010). The T3 receptor β1 isoform regulates UCP1 and D2 deiodinase in rat brown adipocytes. Endocrinology, 151(10), 5074–5083. View Source